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Compound of Interest

Compound Name: Epi-cryptoacetalide

Cat. No.: B15544372 Get Quote

CAS Number: 132152-57-9 Molecular Formula: C₁₈H₂₂O₃ Molecular Weight: 286.37 g/mol

This technical guide provides a comprehensive overview of Epi-cryptoacetalide, a natural

diterpenoid isolated from the roots of Salvia miltiorrhiza. This document is intended for

researchers, scientists, and professionals in drug development interested in the chemical

properties, biological activities, and therapeutic potential of this compound.

Chemical and Physical Properties
Epi-cryptoacetalide is a stereoisomer of cryptoacetalide, and they are often isolated together

as an inseparable mixture. It possesses a complex tetracyclic structure.

Property Value Source

CAS Number 132152-57-9 N/A

Molecular Formula C₁₈H₂₂O₃ N/A

Molecular Weight 286.37 g/mol N/A

Appearance
Not specified in available

literature
N/A

Solubility
Not specified in available

literature
N/A
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Biological Activity and Mechanism of Action
Epi-cryptoacetalide has been identified as a modulator of key receptors involved in

inflammatory and hormonal signaling pathways, suggesting its potential therapeutic application

in conditions such as endometriosis.

Receptor Binding Affinity
Epi-cryptoacetalide has demonstrated binding affinity for the Estrogen Receptor-α (ER-α) and

the Prostaglandin E2 receptor subtype 2 (EP2). The reported binding affinities are summarized

in the table below.

Target Receptor Kᵢ (μM)

Estrogen Receptor-α (ER-α) 0.3

Prostaglandin E2 Receptor (EP2) 1.92

Proposed Mechanism of Action in Endometriosis
Endometriosis is an estrogen-dependent and inflammatory condition. The dual affinity of Epi-
cryptoacetalide for ER-α and EP2 receptors suggests a multi-faceted mechanism of action

against this disease.

Modulation of Estrogen Signaling: By binding to ER-α, Epi-cryptoacetalide may interfere

with the proliferative effects of estrogen on endometrial tissue. The nature of this interaction

(agonist or antagonist) requires further functional studies.

Modulation of Inflammatory Pathways: The EP2 receptor is activated by prostaglandin E2

(PGE2), a key mediator of inflammation and pain. By targeting the EP2 receptor, Epi-
cryptoacetalide may inhibit downstream signaling pathways that contribute to the

inflammatory environment and pain associated with endometriosis.

Signaling Pathways
The interaction of Epi-cryptoacetalide with ER-α and EP2 receptors initiates distinct

downstream signaling cascades. The following diagrams illustrate the general signaling
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pathways associated with these receptors. The specific modulatory effects of Epi-
cryptoacetalide on these pathways are a subject for further investigation.
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General Estrogen Receptor-α Signaling Pathways.

Prostaglandin E2 Receptor (EP2) Signaling Pathway
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General Prostaglandin E2 Receptor (EP2) Signaling Pathway.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and biological evaluation of Epi-
cryptoacetalide are not extensively available in the public domain. The following sections

outline general methodologies that can be adapted for the study of this compound.

Isolation and Purification
Epi-cryptoacetalide is naturally found in the roots of Salvia miltiorrhiza. A general workflow for

its isolation would involve:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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